N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2,4-dimethylbenzene-1-sulfonamide

• IUPAC Name: N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C17H28N2O3S/c1-14-4-5-17(15(2)12-14)23(20,21)18-13-16-6-8-19(9-7-16)10-11-22-3/h4-5,12,16,18H,6-11,13H2,1-3H3
• InChI Key: GYUHHCMBVMCTMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NCC2CCN(CC2)CCOC)C
• Molecular Formula: C17H28N2O3S
• Molecular Weight: 340.5 g/mol
• CAS No.: 953258-80-5

Description

“N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2,4-dimethylbenzene-1-sulfonamide” is a chemical compound with the CAS Number: 1185299-61-9. It has a molecular weight of 329.31. The IUPAC name for this compound is [1- (2-methoxyethyl)-4-piperidinyl]-N- (tetrahydro-2-furanylmethyl)methanamine dihydrochloride.

Synthesis Analysis

The synthesis of piperidine derivatives, such as the compound , is a significant area of research in modern organic chemistry. Piperidine-containing compounds are important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task.

Molecular Structure Analysis

The compound has a complex molecular structure. The InChI code for this compound is 1S/C14H28N2O2.2ClH/c1-17-10-8-16-6-4-13 (5-7-16)11-15-12-14-3-2-9-18-14;;/h13-15H,2-12H2,1H3;2*1H.

Scientific Research Applications

N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2,4-dimethylbenzene-1-sulfonamide has been used in a variety of scientific research applications. It has been used in studies investigating the effects of various drugs on the body, as well as studies looking at the effects of various biochemical and physiological processes. This compound has also been used in studies looking at the effects of various environmental factors on the body, such as air pollution and UV radiation. Additionally, this compound has been used in studies examining the effects of various hormones and neurotransmitters on the body.

Mechanism of Action

N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2,4-dimethylbenzene-1-sulfonamide has been found to act as an inhibitor of several enzyme targets, including the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are important mediators of inflammation and pain. By inhibiting the activity of this enzyme, this compound can reduce inflammation and pain. This compound has also been found to act as an agonist of the G-protein-coupled receptor 5 (GPR5), which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as to regulate cell growth and differentiation. This compound has also been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, this compound has been found to have an effect on the body’s metabolism, as well as its immune system.

Advantages and Limitations for Lab Experiments

The use of N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2,4-dimethylbenzene-1-sulfonamide in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it has a wide range of biochemical and physiological effects, making it a useful tool for studying various biological processes. However, there are also some limitations to using this compound in laboratory experiments. It can be difficult to control the dose and duration of exposure, and its effects may vary depending on the type of experiment being conducted.

Future Directions

N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2,4-dimethylbenzene-1-sulfonamide has a wide range of potential future applications. It could be used to study the effects of various drugs on the body, as well as the effects of various environmental factors. Additionally, this compound could be used to investigate the effects of various hormones and neurotransmitters on the body. Additionally, this compound could be used to investigate the effects of various diseases on the body, such as cancer and autoimmune disorders. Further research could also be conducted to investigate the potential therapeutic applications of this compound.

Synthesis Methods

N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}-2,4-dimethylbenzene-1-sulfonamide is a synthetic compound which can be synthesized through a process known as the Mitsunobu reaction. This reaction involves the treatment of a sulfonamide with an alkoxide, such as ethoxide, to produce the desired product. This reaction is usually carried out in aqueous or organic solvents, such as acetonitrile or dimethylformamide. The reaction is typically carried out at temperatures between 0 and 100°C and can be completed in a matter of hours.

Safety and Hazards

The compound is labeled as an irritant. For more detailed safety and hazard information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.